Cas no 1415232-65-3 (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Product Name: O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• CAS No: 1415232-65-3
• MF: C₁₁H₁₅ClF₆N₅OP
• MW: 413.686882257462
• CID: 4937837
• Update Time: 2023-08-22

O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• HCTU
• O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• 2-(6-Chloro-1H-benzo[d][1,2,3]triazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate(V)
• [(6-chlorobenzotriazol-1-yl)oxy-(dimethylamino)methylidene]-dimethylazanium;hexafluorophosphate
• 2-(6-chloro-1H-benzo[d][1,2,3]triazol-1-yl)-1,1,3,3-tetramethylisouronium hexafluorophosphate(V)
• PubChem12740

• Inchi： 1S/C11H15ClN5O.F6P/c1-15(2)11(16(3)4)18-17-10-7-8(12)5-6-9(10)13-14-17;1-7(2,3,4,5)6/h5-7H,1-4H3;/q+1;-1
• InChI Key： ZHHGTMQHUWDEJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(N=N2)O/C(/N(C)C)=[N+](\C)/C.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 413.0606938 g/mol
• Monoisotopic Mass: 413.0606938 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 413.69